Cas no 12125-80-3 (Ferrocenium)

• Product Name: Ferrocenium
• CAS No: 12125-80-3
• MF: C₁₀H₁₀Fe
• MW: 186.031404018402
• CID: 197854
• PubChem ID: 3081420
• Update Time: 2025-04-19

Ferrocenium Chemical and Physical Properties

Names and Identifiers

• Ferrocenium
• cyclopenta-1,3-diene,iron(3+)
• bis(cyclopentadienyl)iron(III)(1+)
• biscyclopentadienyliron(III)
• dicyclopentadienyliron(III)
• Ferricenium hexafluorophosphate
• Q10281684
• 12125-80-3
• cyclopenta-1,3-diene;iron(3+)

• Inchi： 1S/2C5H5.Fe/c2*1-2-4-5-3-1;/h2*1-5H;/q2*-1;+3
• InChI Key： BOXSCYUXSBYGRD-UHFFFAOYSA-N
• SMILES： [Fe+3].[CH-]1C=CC=C1.[CH-]1C=CC=C1

Computed Properties

• Exact Mass: 186.01300
• Monoisotopic Mass: 186.013186g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 11.6
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0.00000
• LogP: 2.63090